Cas no 1353979-91-5 (4-Chloro-2-ethoxy-5-methoxy-pyrimidine)

4-Chloro-2-ethoxy-5-methoxy-pyrimidine is a substituted pyrimidine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its chloro and alkoxy functional groups make it a versatile intermediate for nucleophilic substitution reactions, enabling the construction of more complex heterocyclic frameworks. The ethoxy and methoxy substituents enhance its reactivity and selectivity in cross-coupling and condensation reactions. This compound is particularly valuable in the development of active pharmaceutical ingredients (APIs) and specialty chemicals due to its stable yet modifiable structure. High purity grades are available to ensure consistent performance in research and industrial applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

4-Chloro-2-ethoxy-5-methoxy-pyrimidine structure

1353979-91-5 structure

Product Name:4-Chloro-2-ethoxy-5-methoxy-pyrimidine

CAS No:1353979-91-5

MF:C₇H₉ClN₂O₂

MW:188.611560583115

CID:2157263

Update Time:2025-06-11

4-Chloro-2-ethoxy-5-methoxy-pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-ethoxy-5-methoxy-pyrimidine
- 4-Chloro-2-ethoxy-5-methoxypyrimidine
- AM94363
- Inchi： 1S/C7H9ClN2O2/c1-3-12-7-9-4-5(11-2)6(8)10-7/h4H,3H2,1-2H3
- InChI Key： WBSFLULQYYGJPB-UHFFFAOYSA-N
- SMILES： ClC1=C(C=NC(=N1)OCC)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 137
Topological Polar Surface Area: 44.2

4-Chloro-2-ethoxy-5-methoxy-pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	088621-1g	4-Chloro-2-ethoxy-5-methoxy-pyrimidine	1353979-91-5		1g	￡755.00	2022-03-01
Chemenu	CM497596-1g	4-Chloro-2-ethoxy-5-methoxypyrimidine	1353979-91-5	97%	1g	$882	2023-02-02

4-Chloro-2-ethoxy-5-methoxy-pyrimidine Related Literature

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Additional information on 4-Chloro-2-ethoxy-5-methoxy-pyrimidine

Comprehensive Overview of 4-Chloro-2-ethoxy-5-methoxy-pyrimidine (CAS No. 1353979-91-5)

4-Chloro-2-ethoxy-5-methoxy-pyrimidine (CAS No. 1353979-91-5) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro, ethoxy, and methoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C7H9ClN2O2, offers a robust platform for further chemical modifications, making it invaluable in drug discovery and material science applications.

The growing demand for pyrimidine-based compounds in modern therapeutics has propelled interest in 4-Chloro-2-ethoxy-5-methoxy-pyrimidine. Researchers are particularly intrigued by its potential role in developing kinase inhibitors, antiviral agents, and herbicides. With the rise of precision medicine and sustainable agriculture, this compound aligns with current trends targeting high-efficiency, low-toxicity solutions. Its CAS No. 1353979-91-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, 4-Chloro-2-ethoxy-5-methoxy-pyrimidine exhibits remarkable reactivity due to its electron-withdrawing chloro group and electron-donating alkoxy substituents. This balance enables selective nucleophilic substitutions, a feature exploited in constructing complex heterocycles. Recent publications highlight its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig animations, which are pivotal for creating biaryl motifs in drug candidates.

Environmental and regulatory considerations are increasingly shaping the use of chemical intermediates like CAS No. 1353979-91-5. The compound’s stability under ambient conditions and compatibility with green chemistry principles (e.g., solvent-free reactions) make it attractive for industrial-scale applications. Analytical methods, including HPLC and GC-MS, are routinely employed to ensure its purity, a critical factor given its role in sensitive syntheses.

Market analysts note rising inquiries for 4-Chloro-2-ethoxy-5-methoxy-pyrimidine across North America and Asia-Pacific regions, driven by expanding R&D investments. Frequently asked questions (FAQs) revolve around its storage conditions (recommended: 2–8°C in inert atmospheres), shelf life (typically 24 months), and scalability of production processes. These practical aspects underscore its industrial viability.

In conclusion, 4-Chloro-2-ethoxy-5-methoxy-pyrimidine (CAS No. 1353979-91-5) represents a critical building block in contemporary organic synthesis. Its alignment with trends like targeted drug delivery and crop protection innovation ensures sustained scientific and commercial interest. Future research may explore its applications in photopharmacology or metal-organic frameworks, further expanding its utility.